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Compound of Interest

Compound Name: L-Alanine, N-ethyl-, methyl ester

Cat. No.: B8808633

Get Quote

Executive Safety Summary
Compound Class: Amino Acid Derivative (Secondary Amine / Methyl Ester) Primary Hazards:

Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).[1] Physical State: Typically

supplied as a Hydrochloride Salt (Solid) or a Free Base (Liquid/Oil).[1] Critical Directive: While

often categorized as "General Irritant," the ester functionality allows for rapid transdermal

permeation, and the amine moiety presents a sensitization risk.[1] Treat as a Contact Hazard.

[1]
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Hazard Class GHS Code Description
Operational
Implication

Skin Irritation H315 Causes skin irritation

Direct contact can

cause dermatitis.[1]

Double gloving

required.

Eye Irritation H319
Causes serious eye

irritation

Corneal damage risk

from dust or splash.[1]

Goggles mandatory

for liquids.

STOT-SE H335
May cause respiratory

irritation

Inhalation of

dust/fume triggers

mucosal inflammation.

[1] Fume hood use is

non-negotiable.

Engineering Controls & Risk Assessment
Expert Insight: Reliance on PPE alone is a failure of safety planning.[1] The primary barrier

must be engineering controls.[1]

The "Why" Behind the Protocol
Volatility (Ester Functionality): Methyl esters have higher vapor pressures than their parent

amino acids.[1] Even as a solid salt, hydrolysis can release volatile components.[1]

Permeation (Amine/Ester): Nitrile rubber has poor long-term resistance to esters and

amines.[1] While nitrile is acceptable for splash protection, it offers little protection against

immersion or prolonged contact.[1]

Sensitization: Secondary amines can act as sensitizers.[1] Repeated low-level exposure may

lead to anaphylactic-type reactions over time.[1]

Mandatory Engineering Controls[1]
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Primary Containment: All weighing, solubilization, and transfer operations must occur within

a certified Chemical Fume Hood operating at face velocity 80–100 fpm.[1]

Static Control: If handling the dry powder (salt form), use an ionizing bar or anti-static gun to

prevent particle dispersal.[1]

Personal Protective Equipment (PPE) Matrix
This matrix is designed to address the specific permeation risks of amino acid esters.

PPE Category
Standard Operation
(Weighing/Transfer
)

High-Risk
Operation
(Spill/Synthesis/He
ating)

Rationale

Hand Protection

Double Nitrile

(Disposable)(Outer: 5

mil, Inner: 4 mil)

Silver Shield / 4H

(Laminate) under

Nitrile

Nitrile degrades

rapidly with esters.[1]

Double layer provides

a "Time to Detect"

buffer.[1]

Eye Protection

Chemical Safety

Goggles (Indirect

Vent)

Face Shield +

Goggles

Safety glasses are

insufficient for liquid

esters which can

"creep" around

frames.[1]

Body Protection

Lab Coat

(Poly/Cotton),

Buttoned

Tyvek® Lab Coat or

Apron

Cotton absorbs

liquids; Tyvek repels

splashes.[1]

Respiratory

Fume Hood (Primary).

[1] If hood

unavailable: N95

(Solid) or Half-Face w/

OV/P100 (Liquid)

Full-Face Respirator

(OV/P100 Cartridges)

Only required if

engineering controls

fail or for large spill

cleanup outside a

hood.[1]
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Note: Change outer gloves immediately upon any visible splash.[1]

Select Handling Scenario

Physical State?

Solid (HCl Salt) Liquid (Free Base)

Standard PPE:
Double Nitrile Gloves

Safety Glasses w/ Shields
Lab Coat

Enhanced PPE:
Double Nitrile (Change <15 min)

Chemical Goggles
Impervious Apron

Spill / Large Volume?

If > 100mL

REQUIRED:
Silver Shield/Laminate Gloves

(Nitrile permeation < 1 min)

Yes

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and volume.[1]

Operational Handling Protocols
A. Weighing & Transfer (Solid Salt)[1]
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Preparation: Place balance inside the fume hood. If vibration is an issue, use a draft shield,

but do not remove the chemical from the hood.[1]

Technique: Use a disposable anti-static weighing boat.

Hygiene: Wipe the exterior of the stock bottle with a dry Kimwipe before returning to storage

to remove invisible dust residues.[1]

B. Liquid Handling (Free Base)
Caution: The free base is likely an oil and may be corrosive.[1]

Syringe Transfer: Preferred over pouring. Use Luer-lock syringes to prevent needle

detachment.[1]

Double-Glove Protocol:

Don inner nitrile gloves (bright color preferred, e.g., orange).[1]

Don outer nitrile gloves (standard blue/purple).[1]

Visual Check: If the inner glove color becomes visible through the outer glove

(swelling/degradation), evacuate hands immediately and wash.[1]

Emergency Response & Disposal
Spill Response Workflow
In the event of a spill, speed is critical to prevent ester hydrolysis and amine vapor release.[1]

1. Assess Volume/State

Minor (<50 mL/g)

Major (>50 mL/g)

2. Absorb w/ Vermiculite
or Pads

2. Evacuate Area
Call EHS

3. Double Bag Waste
Label 'Amino Acid Ester'

4. Wash Surface
(Soap + Water)
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Figure 2: Immediate Spill Response Action Plan.

Disposal Protocol
Waste Stream: Organic Solvents (Non-Halogenated).[1]

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases, as this

causes rapid hydrolysis and heat generation.[1]

Labeling: Clearly label as "L-Alanine, N-ethyl-, methyl ester - Irritant."
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Disclaimer: This guide is based on "read-across" safety logic using structural analogs and

functional group analysis (Amino Acid Esters). Always consult the specific Safety Data Sheet

(SDS) provided by your vendor before handling.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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